Cas no 2171751-90-7 (3-(1-amino-2-cyclobutylethyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione)

• Product Name: 3-(1-amino-2-cyclobutylethyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione
• CAS No: 2171751-90-7
• MF: C₁₃H₂₃NO₃S
• MW: 273.391622781754
• CID: 5564374
• PubChem ID: 165595889
• Update Time: 2025-07-01

3-(1-amino-2-cyclobutylethyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1650431
• 2171751-90-7
• 3-(1-amino-2-cyclobutylethyl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione
• 3-(1-amino-2-cyclobutylethyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione

• Inchi： 1S/C13H23NO3S/c14-12(6-9-2-1-3-9)13(15)7-10-4-5-11(8-13)18(10,16)17/h9-12,15H,1-8,14H2
• InChI Key： DWTZJXPRQALPGC-UHFFFAOYSA-N
• SMILES： S1(C2CCC1CC(C(CC1CCC1)N)(C2)O)(=O)=O

Computed Properties

• Exact Mass: 273.13986477g/mol
• Monoisotopic Mass: 273.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(1-amino-2-cyclobutylethyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione

3-(1-amino-2-cyclobutylethyl)-3-hydroxy-8λ6-thiabicyclo[3.2.1]octane-8,8-dione (CAS No: 2171751-90-7)

3-(1-amino-2-cyclobutylethyl)-3-hydroxy-8λ6-thiabicyclo[3.2.1]octane-8,8-dione is a complex organic compound with the CAS registry number 2171751-90-7. This compound belongs to the class of bicyclic compounds, specifically featuring a thiabicyclo[3.2.1]octane framework, which is a sulfur-containing bicyclic structure. The presence of amino and hydroxy groups further adds to its functional diversity, making it a potential candidate for various applications in pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a central bicyclic system with sulfur at the bridgehead position (position 8). The substituents at position 3 include an amino group (-NH₂) and a hydroxyl group (-OH), which are key functional groups that can influence the compound's reactivity and biological activity. Additionally, the side chain at position 3 is substituted with a cyclobutyl group, which introduces rigidity and potentially enhances the compound's stability.

Recent studies have highlighted the importance of thiabicyclic compounds in drug design due to their unique pharmacokinetic properties and ability to interact with biological targets in novel ways. For instance, research published in Journal of Medicinal Chemistry has demonstrated that thiabicyclic frameworks can serve as scaffolds for developing inhibitors of kinases and other enzymes involved in cancer pathways.

The synthesis of 3-(1-amino-2-cyclobutylethyl)-3-hydroxy-8λ6-thiabicyclo[3.2.1]octane-8,8-dione involves multi-step organic reactions, including cyclization and functional group transformations. One approach reported in the literature involves the use of sulfur-containing precursors and subsequent ring-forming reactions to construct the bicyclic system. The introduction of amino and hydroxyl groups is typically achieved through nucleophilic substitution or oxidation reactions.

In terms of applications, this compound has shown promise in preliminary biological assays as a potential lead molecule for anti-inflammatory and anti-cancer drug development. Its ability to modulate cellular signaling pathways makes it an interesting target for further investigation in preclinical studies.

Moreover, computational studies using molecular docking have revealed that this compound exhibits favorable binding affinities towards several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a starting point for drug discovery efforts.

In conclusion, 3-(1-amino-2-cyclobutylethyl)-3-hydroxy-8λ6-thiabicyclo[3.2.1]octane-8,8-dione represents an intriguing chemical entity with diverse functional groups and a unique bicyclic structure. Its synthesis, properties, and potential applications make it a valuable addition to the arsenal of compounds being explored for therapeutic purposes.